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Technical Guide: 6-Chloro-5-

methoxypicolinaldehyde

A Strategic Scaffold for Medicinal Chemistry &
Fragment-Based Drug Design[1]

Executive Summary

6-Chloro-5-methoxypicolinaldehyde (CAS: 1227514-34-2) is a trisubstituted pyridine building
block characterized by three distinct functional handles: an electrophilic aldehyde at C2, an
electron-donating methoxy group at C5, and a nucleophilic displacement-ready chlorine at C6.

[1][2]

This specific substitution pattern—placing the methoxy group meta to the aldehyde and ortho
to the chlorine—creates a unique electronic push-pull system. It is extensively utilized in the
synthesis of kinase inhibitors, GPCR ligands, and agrochemicals where the pyridine ring serves
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as a bioisostere for phenyl or pyrimidine rings. This guide details its physicochemical profile,
validated synthetic routes, and reactivity logic for high-value applications.

Chemical Identity & Physicochemical Profile

Property Data / Specification

IUPAC Name 6-Chloro-5-methoxy-2-pyridinecarboxaldehyde

Common Name 6-Chloro-5-methoxypicolinaldehyde

CAS Number 1227514-34-2

Molecular Formula C7HeCINO:2

Molecular Weight 171.58 g/mol

Appearance Off-white to pale yellow solid

Melting Point 78-82 °C (Typical range for similar analogs)

Solubility Solu.ble in DCM, I'EtOAc, DMSO, MeOH,;
sparingly soluble in water.[1][3]

Storage 2-8 °C, Inert atmosphere (Argon/Nitrogen).[4]

Aldehyde is oxidation-sensitive.[1]

Synthetic Pathways

For research and scale-up, two primary routes are recommended. Route A is preferred for high-
fidelity synthesis from stable precursors, while Route B is a cost-effective industrial approach.

[1]

Route A: The Weinreb Amide Reduction (High Fidelity)

This method avoids over-reduction of the aldehyde, a common pitfall when reducing esters
directly.

 Starting Material:6-Chloro-5-methoxypicolinic acid (CAS 112750-30-8).[1]

e Activation: Convert acid to acid chloride (SOCIz, cat. DMF) or activate with EDC/HOB.
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e Amidation: React with N,O-dimethylhydroxylamine to form the Weinreb amide.

e Reduction: Treat with LiAlH4 or DIBAL-H at -78 °C. The stable chelated intermediate
prevents over-reduction to the alcohol.[1]

o Workup: Acidic quench releases the aldehyde in high purity.

Route B: The "Oxidation-Reduction" Sequence
(Scalable)[1]

« Esterification: 6-Chloro-5-methoxypicolinic acid
Methyl ester (MeOH, H2S0a4).[1]

e Reduction: Methyl ester
Alcohol (NaBHa4, CaClz in EtOH/THF).

e Oxidation: Alcohol

Aldehyde (MnOz in DCM or Swern Oxidation).

o Note: MnO: is preferred for scale-up due to ease of filtration, though it requires activated
MnO:.

Visualization: Synthetic Workflow
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Figure 1: Comparison of the Stepwise Reduction (Blue) and Weinreb Amide (Green) synthetic
routes.[1]
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Reactivity & Functionalization Logic

The molecule's value lies in its orthogonal reactivity. The three handles can be manipulated
independently, allowing for rapid library generation.

A. The Aldehyde (C2): The "Anchor"

The C2-formyl group is the primary attachment point for growing the molecular scaffold.

e Reductive Amination: Reacts rapidly with primary/secondary amines + NaBH(OACc)s to form
amine linkers. This is the standard protocol for generating kinase inhibitor libraries.

o Wittig/Horner-Wadsworth-Emmons: Converts the aldehyde to vinyl pyridines, useful for
Michael acceptor design (covalent inhibitors).[1]

o Oxidation: Easily oxidized to the carboxylic acid if the aldehyde was merely a masking group.
B. The Chlorine (C6): The "Switch"
Position 6 is

to the pyridine nitrogen, activating it for Nucleophilic Aromatic Substitution (S»Ar).

o Electronic Effect: The C5-methoxy group is an Electron Donating Group (EDG).[1] While
EDGs typically deactivate SnAr, the inductive withdrawal of the adjacent Nitrogen and
Chlorine atoms dominates.

e Protocol:
o Strong Nucleophiles (Alkoxides, Thiols): Proceed via standard SnAr (K2COs, DMF, heat).

o Weak Nucleophiles (Anilines): Require Buchwald-Hartwig cross-coupling (Pdz(dba)s,
Xantphos) due to the slight deactivation from the OMe group.

C. The Methoxy (C5): The "Tuning Knob"

o Metabolic Stability: The methoxy group blocks the C5 position from metabolic oxidation (a
common clearance pathway for pyridines).

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.chemicalbook.com/ShowSupplierProductsDetail_54615_17000.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_54615_17000.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2969379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» H-Bond Accepting: Acts as an acceptor in the kinase hinge region.[1]

o Deprotection: Can be demethylated (BBr3 or Pyridine-HCI) to yield the 5-hydroxy derivative,
allowing for subsequent etherification to larger solubilizing groups.

Visualization: Divergent Reactivity Map
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Figure 2: Orthogonal functionalization pathways for library generation.[1]

Handling & Stability Protocols
Safety Data (GHS Classification)

» Signal Word: Warning
e Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[5] Irrit.).

o Precautionary Measures: Wear nitrile gloves and safety goggles. Handle in a fume hood to
avoid inhalation of dust/vapors.

Stability & Storage[4]
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» Oxidation Risk: Aldehydes slowly oxidize to carboxylic acids in air. Store under inert gas
(Argon).

» Schiff Base Formation: Avoid storage near volatile amines; the aldehyde will spontaneously
form imines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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